Cas no 1174507-16-4 (Zinc, iodo(3,3,3-trifluoropropyl)-)

• Product Name: Zinc, iodo(3,3,3-trifluoropropyl)-
• CAS No: 1174507-16-4
• MF: C₃H₄F₃IZn
• MW: 289.372540473938
• MDL: MFCD29918506
• CID: 5215760
• Update Time: 2026-03-06

Zinc, iodo(3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Zinc, iodo(3,3,3-trifluoropropyl)-

• MDL： MFCD29918506
• Inchi： 1S/C3H4F3.HI.Zn/c1-2-3(4,5)6;;/h1-2H2;1H;/q;;+1/p-1
• InChI Key： YOLOACGGOONNDM-UHFFFAOYSA-M
• SMILES： C(C[Zn]I)C(F)(F)F

Additional information on Zinc, iodo(3,3,3-trifluoropropyl)-

Introduction to Zinc, iodo(3,3,3-trifluoropropyl) and Its Applications in Modern Chemical Research

The compound with the CAS number 1174507-16-4, specifically named Zinc, iodo(3,3,3-trifluoropropyl), represents a fascinating intersection of organometallic chemistry and pharmaceutical innovation. This organozinc reagent has garnered significant attention in recent years due to its unique structural properties and versatile applications in synthetic chemistry. The presence of the trifluoropropyl group introduces a powerful electron-withdrawing effect, which profoundly influences the reactivity and stability of the compound, making it a valuable tool in the development of advanced materials and bioactive molecules.

At the heart of the compound's utility lies its ability to participate in cross-coupling reactions, a cornerstone of modern organic synthesis. The zinc center acts as a Lewis acid catalyst, facilitating the formation of carbon-carbon bonds under mild conditions. This property is particularly advantageous in pharmaceutical research, where efficient and selective bond-forming reactions are essential for constructing complex drug molecules. The iodo(3,3,3-trifluoropropyl) moiety enhances the compound's compatibility with various nucleophiles, broadening its applicability in synthetic transformations.

Recent studies have highlighted the role of Zinc, iodo(3,3,3-trifluoropropyl) in the synthesis of fluorinated heterocycles, which are increasingly recognized for their pharmacological significance. Fluorine atoms are frequently incorporated into drug molecules to improve metabolic stability, binding affinity, and overall bioavailability. The compound's ability to facilitate the introduction of fluorinated groups into target structures has opened new avenues for medicinal chemists seeking to develop next-generation therapeutics. For instance, researchers have utilized this reagent to construct fluorinated analogs of antiviral and anticancer agents, demonstrating its potential in drug discovery pipelines.

The influence of the trifluoropropyl group extends beyond mere steric and electronic effects. Its high electronegativity contributes to a significant deshielding effect on adjacent protons in NMR spectra, providing valuable structural information for researchers. This characteristic is particularly useful in elucidating complex reaction mechanisms and confirming the identity of intermediates in synthetic pathways. Additionally, the compound's stability under various reaction conditions makes it a reliable choice for large-scale syntheses.

In industrial applications, Zinc, iodo(3,3,3-trifluoropropyl) has found utility in the production of advanced polymers and coatings. The trifluoropropyl group imparts thermal stability and chemical resistance to materials derived from this compound. Such properties are highly sought after in industries requiring durable and high-performance materials. Furthermore, the organometallic nature of the reagent allows for controlled polymerization processes, enabling fine-tuning of material properties to meet specific industrial demands.

The compound's role in catalysis has also been explored extensively. By acting as a ligand or co-catalyst in various reactions, Zinc, iodo(3,3,3-trifluoropropyl) can enhance reaction rates and selectivity without being consumed in the process. This efficiency is particularly valuable in green chemistry initiatives aimed at reducing waste and energy consumption. Researchers have reported its use in asymmetric synthesis to achieve enantioselective transformations without relying on expensive chiral auxiliaries.

Looking ahead, the future prospects for Zinc, iodo(3,3,3-trifluoropropyl) are promising as new methodologies continue to emerge. Advances in computational chemistry are enabling researchers to predict novel applications for this compound with greater accuracy. Additionally， interdisciplinary collaborations between organic chemists、inorganic chemists、and pharmaceutical scientists are likely to uncover innovative uses that were previously unexplored.

In conclusion,Zinc，iodo(3，3，3-trifluoropropyl) represents a versatile and powerful tool with broad applications across multiple scientific disciplines。 Its unique structural features make it indispensable for researchers seeking efficient synthetic routes、innovative catalytic systems、and high-performance materials。 As our understanding of its properties continues to grow，so too will its importance in advancing chemical research and industrial applications.